Cas no 27248-39-1 (D-Ribitol,1-deoxy-1-[(2,5-diamino-1,6-dihydro-6-oxo-4-pyrimidinyl)amino]- (9CI))

• Product Name: D-Ribitol,1-deoxy-1-[(2,5-diamino-1,6-dihydro-6-oxo-4-pyrimidinyl)amino]- (9CI)
• CAS No: 27248-39-1
• MF: C₉H₁₇N₅O₅
• MW: 275.261781454086
• CID: 250926
• PubChem ID: 135554449
• Update Time: 2025-04-19

D-Ribitol,1-deoxy-1-[(2,5-diamino-1,6-dihydro-6-oxo-4-pyrimidinyl)amino]- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Ribitol,1-deoxy-1-[(2,5-diamino-1,6-dihydro-6-oxo-4-pyrimidinyl)amino]- (9CI)
• 2,5-diamino-6-[[(2S,3S,4R)-2,3,4,5-tetrahydroxypentyl]amino]-1H-pyrimidin-4-one
• D-Ribitol, 1-deoxy-1-((2,5-diamino-1,6-dihydro-6-oxo-4-pyrimidinyl)amino)-
• DTXSID00181702
• 4-Ribitylamino-2,5-diamino-6-hydroxypyrimidine
• RADHP
• 27248-39-1
• SCHEMBL1512985

• Inchi： 1S/C9H17N5O5/c10-5-7(13-9(11)14-8(5)19)12-1-3(16)6(18)4(17)2-15/h3-4,6,15-18H,1-2,10H2,(H4,11,12,13,14,19)/t3-,4+,6-/m0/s1
• InChI Key： FCJPQLSIAKACJT-RPDRRWSUSA-N
• SMILES： O[C@H]([C@@H](CO)O)[C@H](CNC1=C(C(NC(N)=N1)=O)N)O

Computed Properties

• Exact Mass: 275.12296866g/mol
• Monoisotopic Mass: 275.12296866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 186Ų